Cas no 1704074-24-7 ((3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid)

• Product Name: (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid
• CAS No: 1704074-24-7
• MF: C₁₁H₁₇BClNO₂
• MW: 241.522182226181
• MDL: MFCD28400362
• CID: 4674310
• Update Time: 2025-07-14

(3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-((diethylamino)methyl)phenyl)boronic acid
• AM88300
• (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid

• MDL： MFCD28400362
• Inchi： 1S/C11H17BClNO2/c1-3-14(4-2)8-9-5-6-10(12(15)16)7-11(9)13/h5-7,15-16H,3-4,8H2,1-2H3
• InChI Key： RCCXAZJHSWFDDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1CN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid

(3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid (CAS No. 1704074-24-7): A Comprehensive Overview

(3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid (CAS No. 1704074-24-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a chloro-substituted phenyl ring and a diethylamino methyl group. These functional groups endow the compound with a range of chemical properties that make it a valuable reagent in various synthetic transformations and biological applications.

The chemical structure of (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid is particularly noteworthy for its potential in cross-coupling reactions, a class of reactions that are fundamental in the synthesis of complex organic molecules. The boronic acid moiety is highly reactive and can readily participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science. The presence of the chloro-substituent and the diethylamino group further enhances its reactivity and selectivity, making it an attractive choice for chemists seeking to construct specific molecular architectures.

In recent years, there has been a growing interest in the use of boronic acids in medicinal chemistry due to their ability to form stable complexes with various biomolecules. (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid has been explored for its potential as a building block in the development of new therapeutic agents. Studies have shown that boronic acids can interact with enzymes and proteins, modulating their activity and function. This property has led to the investigation of boronic acids as inhibitors of proteases, kinases, and other enzymes involved in disease pathways.

The chloro-substituent on the phenyl ring of (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid plays a crucial role in its biological activity. Chlorine atoms are known to influence the lipophilicity and electronic properties of molecules, which can affect their ability to penetrate cell membranes and interact with biological targets. The presence of this substituent may enhance the compound's ability to reach specific cellular compartments and exert its desired effects.

The diethylamino group, on the other hand, imparts basicity to the molecule, which can influence its solubility and binding properties. Amino groups are often involved in hydrogen bonding interactions with biomolecules, which can enhance the stability and specificity of complexes formed between the boronic acid and its target. This feature makes (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid particularly suitable for applications where precise control over molecular interactions is required.

In addition to its potential as a therapeutic agent, (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid has also been studied for its use in materials science. Boronic acids are known for their ability to form dynamic covalent bonds with diols, which can be exploited in the design of self-healing materials and adaptive systems. The unique combination of functional groups in this compound may offer new opportunities for developing materials with enhanced mechanical properties and environmental responsiveness.

The synthesis of (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid typically involves several steps, including the preparation of the chlorinated phenyl intermediate and the introduction of the diethylamino methyl group. Various methods have been reported for these transformations, each with its own advantages and limitations. Recent advancements in catalytic methods have made it possible to synthesize this compound with high yields and purity, making it more accessible for both academic research and industrial applications.

In conclusion, (3-Chloro-4-((diethylamino)methyl)phenyl)boronic acid (CAS No. 1704074-24-7) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it a valuable reagent for constructing complex molecules and developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.